Cas no 81516-60-1 (Quinoxaline, 2-propyl- (9CI))

• Product Name: Quinoxaline, 2-propyl- (9CI)
• CAS No: 81516-60-1
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 986806
• PubChem ID: 13283007
• Update Time: 2025-04-20

Quinoxaline, 2-propyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Quinoxaline, 2-propyl- (9CI)
• 2-propylquinoxaline
• SCHEMBL9971272
• 81516-60-1
• VOJMHHWAAIBCJJ-UHFFFAOYSA-N
• 2-(1-propyl)quinoxaline
• DTXSID30534580
• HS-3830

• Inchi： 1S/C11H12N2/c1-2-5-9-8-12-10-6-3-4-7-11(10)13-9/h3-4,6-8H,2,5H2,1H3
• InChI Key： VOJMHHWAAIBCJJ-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=CC=1CCC

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.8Ų